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Compound of Interest

Compound Name: 2-Nitrophenyl octanoate

CAS No.: 104809-25-8

Cat. No.: B035172

Get Quote

For researchers, scientists, and professionals in drug development, the precise quantification

of lipase activity is a cornerstone of applications ranging from enzyme characterization to the

high-throughput screening of therapeutic inhibitors. Among the various methodologies,

chromogenic assays utilizing para-nitrophenyl (pNP) esters are favored for their simplicity,

sensitivity, and adaptability to automated systems. This application note provides a

comprehensive guide to the principles and practice of a robust lipase activity assay using the

medium-chain substrate, 2-nitrophenyl octanoate.

The Principle: Unmasking a Chromophore
The assay's foundation lies in the enzymatic hydrolysis of a synthetic substrate, 2-nitrophenyl
octanoate (2-NPO), by lipase. This reaction cleaves the ester bond, liberating octanoic acid

and 2-nitrophenol.[1][2] Under alkaline conditions, 2-nitrophenol is converted to its anionic

form, 2-nitrophenoxide, which exhibits a distinct yellow color.[3] The rate of formation of this

chromophore is directly proportional to the lipase activity and can be continuously monitored by

measuring the increase in absorbance at approximately 405-410 nm.[1][3][4]
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The choice of the fatty acid acyl chain is a critical determinant of assay performance, as lipases

exhibit varying specificities.[1] 2-Nitrophenyl octanoate, with its eight-carbon chain, is

particularly useful for assaying lipases that show a preference for medium-chain fatty acid

esters.[2][5][6]

Visualizing the Reaction Pathway
The enzymatic hydrolysis of 2-nitrophenyl octanoate is a straightforward yet elegant process

that forms the basis of this colorimetric assay.
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Caption: Lipase-catalyzed hydrolysis of 2-Nitrophenyl Octanoate.

Essential Materials and Reagents
Instrumentation:

Microplate reader capable of kinetic measurements at 405 nm
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Thermostatted microplate incubator (if not integrated into the reader)

Calibrated single and multichannel pipettes

Vortex mixer and sonicator

Reagents:

2-Nitrophenyl octanoate (2-NPO)

Lipase enzyme (of known or unknown activity)

Tris-HCl buffer (50 mM, pH 8.0 is a common starting point)[7][8]

Triton X-100 or another suitable non-ionic detergent

Organic solvent for substrate stock solution (e.g., isopropanol or acetonitrile)[9]

Deionized water

Step-by-Step Experimental Protocol
This protocol is designed for a 96-well microplate format, which is ideal for running multiple

samples, controls, and standards simultaneously.

Part 1: Reagent Preparation
Assay Buffer (50 mM Tris-HCl, pH 8.0):

Dissolve 6.057 g of Tris base in approximately 800 mL of deionized water.

Adjust the pH to 8.0 at the desired assay temperature using concentrated HCl.

Bring the final volume to 1 L with deionized water and store at 4°C.[8]

Substrate Stock Solution (e.g., 20 mM 2-NPO):

Prepare a stock solution of 2-nitrophenyl octanoate in a suitable organic solvent like

isopropanol. Note: The optimal concentration may need to be determined empirically.
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Substrate Emulsion (Working Solution):

To prepare a stable emulsion, mix the 2-NPO stock solution with the assay buffer

containing an emulsifying agent like Triton X-100 (e.g., 1% v/v).[2][8]

Vigorous vortexing or sonication is crucial to form a homogenous, stable emulsion.[8] This

should be prepared fresh before each experiment.

Enzyme Dilutions:

Prepare a series of dilutions of the lipase sample in cold assay buffer immediately before

use. The optimal enzyme concentration should result in a linear rate of absorbance

increase over the desired measurement period.[8]

Part 2: Assay Procedure
Microplate Setup:

Design a plate map that includes blanks, negative controls, and test samples in triplicate.

Blank: Contains all reaction components except the enzyme (substitute with assay buffer).

This is critical for correcting for any spontaneous substrate hydrolysis.[7][8]

Negative Control: Contains the enzyme but no substrate. This accounts for any

absorbance changes not related to the enzymatic reaction.

Test Samples: Contain all reaction components, including the diluted enzyme.

Reaction Assembly:

Add 180 µL of the substrate emulsion to the appropriate wells of the 96-well plate.

Pre-incubate the plate at the desired assay temperature (e.g., 37°C) for 5 minutes to

ensure temperature equilibration.[1][8]

Initiating the Reaction:
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To start the reaction, add 20 µL of the appropriately diluted lipase solution (or assay buffer

for the blank) to each well.[1][8]

Kinetic Measurement:

Immediately place the microplate in a reader set to the assay temperature.

Measure the increase in absorbance at 405 nm every minute for a duration of 15-30

minutes.[1]

Data Analysis and Interpretation
Calculate the Rate of Reaction:

For each well, determine the rate of change in absorbance per minute (ΔAbs/min) from the

linear portion of the kinetic curve.

Subtract the rate of the blank from the rates of the test samples to correct for non-

enzymatic hydrolysis.

Calculate Lipase Activity:

Lipase activity is calculated using the Beer-Lambert law.

Activity (U/mL) = [(ΔAbs/min) / (ε × l)] × [(V_total / V_enzyme)] × D

ΔAbs/min: The rate of change of absorbance at 405 nm (corrected for the blank).

ε (epsilon): Molar extinction coefficient of 2-nitrophenol under the specific assay

conditions (pH, temperature). For p-nitrophenol at pH 8.0, this is approximately 18,000

M⁻¹cm⁻¹.[8][10] It is advisable to determine this experimentally for 2-nitrophenol or use

a validated literature value.

l: Path length of the light in the well (in cm), typically provided by the microplate

manufacturer.

V_total: Total reaction volume in the well (e.g., 200 µL).[8]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pdf.benchchem.com/76/Validation_of_a_new_lipase_assay_using_4_Nitrophenyl_stearate_as_a_substrate.pdf
https://pdf.benchchem.com/76/Standard_protocol_for_lipase_activity_assay_using_4_Nitrophenyl_stearate.pdf
https://pdf.benchchem.com/76/Validation_of_a_new_lipase_assay_using_4_Nitrophenyl_stearate_as_a_substrate.pdf
https://pdf.benchchem.com/76/Standard_protocol_for_lipase_activity_assay_using_4_Nitrophenyl_stearate.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5226268/
https://pdf.benchchem.com/76/Standard_protocol_for_lipase_activity_assay_using_4_Nitrophenyl_stearate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


V_enzyme: Volume of the enzyme solution added (e.g., 20 µL).[8]

D: Dilution factor of the enzyme solution.

One unit (U) of lipase activity is defined as the amount of enzyme that liberates 1 µmol of

2-nitrophenol per minute under the specified assay conditions.[8]

Key Considerations and Expert Insights
Substrate Specificity: While 2-NPO is excellent for many lipases, it's important to recognize

that different lipases exhibit preferences for substrates with varying acyl chain lengths.[2][5]

[6] For novel enzymes, it is recommended to screen a panel of p-nitrophenyl esters with

different chain lengths (e.g., butyrate, laurate, palmitate) to determine the optimal substrate.

[3][5][10]

pH Optimization: The optimal pH for lipase activity can vary significantly. It is advisable to

perform the assay over a range of pH values to determine the optimal condition for the

specific enzyme being studied.[7][10] Keep in mind that highly alkaline conditions (pH > 9.0)

can increase the rate of spontaneous substrate hydrolysis.[7]

Reaction Termination: For endpoint assays, the reaction can be stopped by adding a solvent

like acetone or a mixture of acetone and ethanol.[11] Some protocols also use inhibitors like

EDTA or SDS to halt the reaction.

Troubleshooting High Background: A common issue is high background absorbance in the

blank wells, indicating spontaneous hydrolysis of the substrate. This can be mitigated by

optimizing the pH, ensuring the purity of reagents, and preparing the substrate emulsion

fresh.[7]

Quantitative Data Summary
The choice of substrate has a profound impact on the measured lipase activity. The following

table illustrates the influence of acyl chain length on the maximal velocity (Vmax) of a wild-type

lipase, highlighting the preference for medium-chain esters.
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Substrate Acyl Chain Length Vmax (U/mg protein)

4-Nitrophenyl acetate C2 0.42[8]

4-Nitrophenyl butyrate C4 0.95[8]

4-Nitrophenyl octanoate C8 1.1[5][6][8]

4-Nitrophenyl dodecanoate C12 0.78[8]

4-Nitrophenyl palmitate C16 0.18[8]

This protocol provides a robust and reliable method for the determination of lipase activity. By

understanding the underlying principles and carefully controlling experimental parameters,

researchers can generate accurate and reproducible data essential for advancing their

scientific objectives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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